![molecular formula C9H12ClN3O2 B1532043 4-chloro-5-(3-hydroxypiperidin-1-yl)pyridazin-3(2H)-one CAS No. 2091602-88-7](/img/structure/B1532043.png)
4-chloro-5-(3-hydroxypiperidin-1-yl)pyridazin-3(2H)-one
Overview
Description
4-Chloro-5-(3-hydroxypiperidin-1-yl)pyridazin-3(2H)-one (4-Cl-5-HPPD) is an important organic compound used in various scientific research applications. It is a derivative of the pyridazinone family, which is known for its versatile reactivity and strong reactivity towards various substrates. 4-Cl-5-HPPD is a white crystalline solid with a molecular weight of 215.7 g/mol and a melting point of 113-116 °C. It is soluble in water and slightly soluble in ethanol. This compound has been used in a variety of laboratory experiments, including organic synthesis, drug discovery, and biochemistry.
Scientific Research Applications
Anticancer Applications
Research on pyridazine derivatives, such as the synthesis of potential anticancer agents involving pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines, demonstrates significant interest in this class of compounds for cancer treatment. These compounds have shown effects on the proliferation and the mitotic index of cultured cells and on the survival of mice bearing leukemia, indicating their potential as anticancer agents (Temple et al., 1983).
Heterocyclic Chemistry and Medicinal Chemistry
The synthesis and structural analysis of heterocyclic compounds, like pyridazine analogs, are of significant interest due to their pharmaceutical relevance. For instance, the detailed synthesis and characterization of 6-chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine, including Density Functional Theory (DFT) calculations and Hirshfeld surface analysis, underscore the compound's potential in drug design and development (Sallam et al., 2021).
Iron Chelation Therapy
Pyridazine-based compounds have also been explored for their iron chelating properties, aiming to design ligands with high iron(III) affinity but low iron(II) affinity. This research is crucial for developing therapeutic agents for conditions like thalassemia or other iron overload diseases (Ma et al., 2014).
Nucleophilic Substitution Reactions
The study of nucleophilic substitution reactions in pyridazine compounds, such as those involving 2-aryl-5-hydroxypyridazin-3(2H)-ones, provides valuable insights into the reactivity and potential modifications of pyridazine derivatives for various scientific applications (Schober et al., 1990).
Biological Activity and Drug Development
The exploration of novel indolylpyridazinone derivatives and their reactions signifies ongoing research into the biological activities and potential therapeutic applications of pyridazine derivatives. This includes the synthesis of compounds with expected antibacterial activity, highlighting the versatility of pyridazine-based compounds in drug discovery and development (Abubshait, 2007).
Properties
IUPAC Name |
5-chloro-4-(3-hydroxypiperidin-1-yl)-1H-pyridazin-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClN3O2/c10-8-7(4-11-12-9(8)15)13-3-1-2-6(14)5-13/h4,6,14H,1-3,5H2,(H,12,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFEKAPNMCROBGX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=C(C(=O)NN=C2)Cl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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